Cas no 1541976-46-8 (2,6-difluoro-3-formylbenzonitrile)

• Product Name: 2,6-difluoro-3-formylbenzonitrile
• CAS No: 1541976-46-8
• MF: C₈H₃F₂NO
• MW: 167.112328767776
• MDL: MFCD26687933
• CID: 4609182
• PubChem ID: 83410492
• Update Time: 2025-05-21

2,6-difluoro-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-3-formylbenzonitrile
• Benzonitrile, 2,6-difluoro-3-formyl-
• E93079
• MFCD26687933
• AKOS023126810
• SCHEMBL21922442
• 2,6-difluoro-3-formyl-benzonitrile
• 1541976-46-8

• MDL： MFCD26687933
• Inchi： 1S/C8H3F2NO/c9-7-2-1-5(4-12)8(10)6(7)3-11/h1-2,4H
• InChI Key： RCAHEIDQEALMTO-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C=CC(C=O)=C1F

Computed Properties

• Exact Mass: 167.01827004g/mol
• Monoisotopic Mass: 167.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,6-difluoro-3-formylbenzonitrile

2,6-Difluoro-3-formylbenzonitrile (CAS No. 1541976-46-8): A Comprehensive Overview

The compound 2,6-difluoro-3-formylbenzonitrile (CAS No. 1541976-46-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzonitriles, which are widely recognized for their versatility in synthetic chemistry. The presence of fluorine atoms at the 2 and 6 positions of the benzene ring introduces unique electronic and steric properties, while the formyl group at position 3 adds further functional diversity to the molecule.

Recent studies have highlighted the importance of 2,6-difluoro-3-formylbenzonitrile in the development of advanced materials and drug delivery systems. Its ability to undergo various nucleophilic substitutions and additions makes it an ideal precursor for synthesizing complex molecules with tailored functionalities. For instance, researchers have successfully utilized this compound as a building block for constructing bioactive compounds with potential anti-cancer and anti-inflammatory properties.

The synthesis of 2,6-difluoro-3-formylbenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of a benzonitrile derivative followed by selective oxidation to introduce the formyl group. The optimization of these steps has been a focus of recent research efforts, with advancements in catalytic systems and green chemistry practices significantly improving yield and efficiency.

In terms of physical properties, 2,6-difluoro-3-formylbenzonitrile exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents is also notable, making it suitable for applications in chromatography and analytical chemistry. Additionally, the compound's UV-vis absorption characteristics have been studied extensively, revealing its potential as a photosensitizer in photodynamic therapy.

From an environmental perspective, the stability and biodegradability of 2,6-difluoro-3-formylbenzonitrile have been evaluated under various conditions. Research indicates that while the compound is relatively stable under normal storage conditions, it undergoes gradual degradation in aqueous environments under specific pH and temperature conditions. These findings are crucial for assessing its environmental impact and ensuring safe handling practices.

Looking ahead, the demand for 2,6-difluoro-3-formylbenzonitrile is expected to grow as its applications in drug discovery and material science continue to expand. Collaborative efforts between academic institutions and industry players are likely to drive further innovations in its synthesis and application development.